Cas no 774165-27-4 (2-Amino-4-isopropylbenzoic acid)

2-Amino-4-isopropylbenzoic acid is a substituted benzoic acid derivative featuring both an amino and an isopropyl functional group at the 2- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable further functionalization, making it valuable for constructing complex molecules. The presence of the amino group allows for derivatization via acylation or alkylation, while the carboxylic acid moiety facilitates coupling reactions. The isopropyl substituent may influence steric and electronic properties, enhancing selectivity in synthetic applications. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.

2-Amino-4-isopropylbenzoic acid structure

774165-27-4 structure

Product Name:2-Amino-4-isopropylbenzoic acid

CAS No:774165-27-4

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD20544663

CID:1024155

PubChem ID:67040362

Update Time:2025-05-26

2-Amino-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-isopropylbenzoic acid
- 2-amino-4-propan-2-ylbenzoic acid
- 2-Amino-4-isopropyl-benzoesaeure
- 2-amino-4-isopropyl-benzoic acid
- 2-Amino-cuminsaeure
- 4-Isopropyl-anthranilsaeure
- AK101560
- ANW-62888
- CTK8B9686
- KB-227747
- SureCN1454771
- DTXSID30736284
- GS2823
- AKOS016004215
- CS-0322461
- SY224907
- A917925
- MFCD20544663
- AC6797
- EN300-49639
- SCHEMBL1454771
- A1-30084
- 774165-27-4
- 2-Amino-4-isopropylbenzoicacid
- URXXVVWXSNKYOH-UHFFFAOYSA-N
- 2-Amino-4-(propan-2-yl)benzoic acid
- DB-329895
- MDL： MFCD20544663
- Inchi： 1S/C10H13NO2/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6H,11H2,1-2H3,(H,12,13)
- InChI Key： URXXVVWXSNKYOH-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1N)C(C)C)=O

Computed Properties

Exact Mass: 179.094628657g/mol
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 63.3Å²

2-Amino-4-isopropylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY224907-1g	2-Amino-4-isopropylbenzoic Acid	774165-27-4	≥95%	1g	¥5900.00	2025-04-12
Alichem	A019095519-1g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95%	1g	$615.44	2023-09-01
Chemenu	CM155306-1g	2-amino-4-isopropylbenzoic acid	774165-27-4	95%	1g	$729	2022-12-31
eNovation Chemicals LLC	D240336-5g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95%	5g	$980	2024-08-03
eNovation Chemicals LLC	D240336-10g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95%	10g	$1460	2024-08-03
eNovation Chemicals LLC	D240336-25g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95%	25g	$2650	2024-08-03
eNovation Chemicals LLC	D918280-1g	2-Amino-4-isopropylbenzoic Acid	774165-27-4	95%	1g	$760	2024-07-20
Ambeed	A569718-1g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95+%	1g	$1162.0	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1393131-1g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95+%	1g	￥6505.00	2024-07-28
Crysdot LLC	CD12031894-1g	2-Amino-4-isopropylbenzoic acid	774165-27-4	95+%	1g	$772	2024-07-24